Cas no 94356-26-0 (Piceatannol 3'-O-glucoside)

Piceatannol 3'-O-glucoside structure

Product name:Piceatannol 3'-O-glucoside

CAS No:94356-26-0

MF:C₂₀H₂₂O₉

MW:406.383286952972

MDL:MFCD28100371

CID:1080890

PubChem ID:11968990

Piceatannol 3'-O-glucoside Chemical and Physical Properties

Names and Identifiers

- Piceatannol 3'-O-glucoside
- Piceatannol 3'-O-beta-D-glucopyranoside
- Piceatannol3-O-glucoside
- Piceatannol-3'-O-glucoside
- 5-[(1E)-2-(3,5-Dihydroxyphenyl)ethenyl]-2-hydroxyphenyl β-D-glucopyranoside (ACI)
- D
- β-D-Glucopyranoside, 5-[2-(3,5-dihydroxyphenyl)ethenyl]-2-hydroxyphenyl, (E)- (ZCI)
- Piceatannol 3′-O-glucoside
- Piceatannol 3′-O-β-D-glucopyranoside
- Quzhaqigan
- Piceatannol 3/'-O-glucoside
- AKOS032949074
- A904167
- 94356-26-0
- b-D-Glucopyranoside,5-[(1E)-2-(3,5-dihydroxyphenyl)ethenyl]-2-hydroxyphenyl
- Piceatannol3'-O-glucoside
- HY-N2237
- (2S,3R,4S,5S,6R)-2-(5-((E)-3,5-dihydroxystyryl)-2-hydroxyphenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
- Piceatannol 3-glycoside
- CHEMBL109802
- (2S,3R,4S,5S,6R)-2-[5-[(E)-2-(3,5-dihydroxyphenyl)ethenyl]-2-hydroxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- MS-26959
- CS-0019560
- DA-76868
- MDL： MFCD28100371
- Inchi： 1S/C20H22O9/c21-9-16-17(25)18(26)19(27)20(29-16)28-15-7-10(3-4-14(15)24)1-2-11-5-12(22)8-13(23)6-11/h1-8,16-27H,9H2/b2-1+/t16-,17-,18+,19-,20-/m1/s1
- InChI Key： UMGCIIXWEFTPOC-CUYWLFDKSA-N
- SMILES： O(C1C(O)=CC=C(/C=C/C2C=C(O)C=C(O)C=2)C=1)[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

Exact Mass: 406.12638228 g/mol
Monoisotopic Mass: 406.12638228 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 29
Rotatable Bond Count: 5
Complexity: 534
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Molecular Weight: 406.4
XLogP3: 0.7
Topological Polar Surface Area: 160Å²

Experimental Properties

Color/Form: Powder
Density: 1.593±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 721.6±60.0 °C at 760 mmHg
Flash Point: 390.2±32.9 °C
Solubility: Slightly soluble (3.4 g/l) (25 º C),
Vapor Pressure: 0.0±2.5 mmHg at 25°C

Piceatannol 3'-O-glucoside Security Information

Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：4°C, protect from light

Piceatannol 3'-O-glucoside Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T3S0401-50mg	Piceatannol 3'-O-glucoside	94356-26-0	99.68%	50mg	￥ 5997	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce58070-50mg	Piceatannol 3'-O-glucoside	94356-26-0	98%	50mg	￥0.00	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P64310-10mg	(2S,3R,4S,5S,6R)-2-(5-((E)-3,5-dihydroxystyryl)-2-hydroxyphenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol	94356-26-0		10mg	¥1498.0	2021-09-08
TargetMol Chemicals	T3S0401-2 mg	Piceatannol 3'-O-glucoside	94356-26-0	99.68%	2mg	￥ 995	2023-07-10
TargetMol Chemicals	T3S0401-5 mg	Piceatannol 3'-O-glucoside	94356-26-0	99.68%	5mg	￥ 1,587	2023-07-10
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T3S0401-5mg	Piceatannol 3'-O-glucoside	94356-26-0	99.68%	5mg	￥ 1587	2023-09-07
TargetMol Chemicals	T3S0401-1mg	Piceatannol 3'-O-glucoside	94356-26-0	100%	1mg	￥ 663	2024-07-19
TargetMol Chemicals	T3S0401-25mg	Piceatannol 3'-O-glucoside	94356-26-0	100%	25mg	￥ 3930	2024-07-19
PhytoLab	85355-50mg	trans-Piceatannol 3'-glucoside	94356-26-0	≥ 90.0 %	50mg	€872.9999999999999	2023-10-25
A2B Chem LLC	AI63049-1000mg	Piceatannol 3'-O-glucoside	94356-26-0	98% by HPLC	1000mg	$8797.00	2024-04-19

Piceatannol 3'-O-glucoside Production Method

Production Method 1

94356-26-0

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol ; 0 °C → rt

Reference

: Scalable Total Synthesis of Piceatannol-3'-O-β-D-glucopyranoside and the 4'-Methoxy Congener Thereof: An Early Stage Glycosylation Strategy

Li, Jianfeng; Wang, Xiaoting; Zhang, Rong-Ping; Chen, Lei, Synthesis, 2022, 54(7), 1843-1849

Production Method 2

2140295-44-7

94356-26-0

Reaction Conditions

1.1 Reagents: Phenylsilane Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dichloromethane ; 20 h, rt
1.2 Reagents: Sodium methoxide Solvents: Methanol ; 0.5 h, rt
1.3 Reagents: Methanol ; rt
1.4 pH 4, rt

Reference